Cas no 220904-92-7 (5-Aminomethyl-1,3-dihydro-indol-2-one)

• Product Name: 5-Aminomethyl-1,3-dihydro-indol-2-one
• CAS No: 220904-92-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD06213022
• CID: 912204
• PubChem ID: 17982555
• Update Time: 2025-09-22

5-Aminomethyl-1,3-dihydro-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1,3-dihydro-2H-Indol-2-one
• 5-(aminomethyl)-1,3-dihydroindol-2-one
• 5-Aminomethyl-1,3-dihydro-indol-2-one
• 5-aminomethylindolin-2-one
• 5-aminomethyloxindole
• AC1Q541K
• AG-A-81508
• AGN-PC-01NILJ
• CTK7E5204
• EN300-88093
• SureCN260951
• BS-13686
• 5-(Aminomethyl)indolin-2-one
• 2H-Indol-2-one, 5-(aminomethyl)-1,3-dihydro-
• SB35509
• AKOS009235332
• CS-0342520
• MFCD06213022
• SCHEMBL260951
• VIA90492
• DTXSID60591924
• 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one
• YRYLTTPCTDJAMT-UHFFFAOYSA-N
• 220904-92-7

• MDL： MFCD06213022
• Inchi： 1S/C9H10N2O/c10-5-6-1-2-8-7(3-6)4-9(12)11-8/h1-3H,4-5,10H2,(H,11,12)
• InChI Key： YRYLTTPCTDJAMT-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(CN)C=CC=2N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines